PtdIns-(4)-P1 (1,2-dioctanoyl)-biotin (sodium salt)
Overview
Description
The phosphatidylinositol (PtdIns) phosphates are membrane phospholipids that play critical roles in the generation and transmission of cellular signals. PtdIns-(4)-P1 (1,2-dioctanoyl)-biotin (sodium salt) consists of PtdIns-(4)-P1 (1,2-dioctanoyl) conjugated to biotin. It is intended to be used as an affinity probe that would allow the PIP to be detected through an interaction with the biotin ligand. This design allows PtdIns-(4)-P1 (1,2-dioctanoyl) to serve as a general probe for any protein with a high-affinity binding interaction with inositol-(4)-monophosphate phospholipids.
Scientific Research Applications
Cellular Signaling and Phosphatidylinositol Regulation
- Regulation of Guanine Nucleotide Exchange : PtdIns(3,4,5)P3, a related phosphoinositide, enhances ARF nucleotide exchange activity of GRP1, impacting intracellular membrane trafficking (Klarlund et al., 1998).
- Response to Environmental Stress : In plants, rapid synthesis of PtdIns(4,5)P2, a similar phosphoinositide, is observed in response to environmental stresses like salinity, suggesting a role in stress signaling pathways (Dewald et al., 2001).
Enzyme Activity and Inhibition
- PtdIns 3-Kinase Inhibition : Specific inhibitors of PtdIns 3-kinase, which is closely related to PtdIns(4)-P1, can provide insights into the biological roles of these kinases in cell proliferation and response to growth factors (Vlahos et al., 1994).
Lipid Synthesis and Probes
- Synthesis of Phosphatidylinositol Derivatives : Novel syntheses of derivatives like PtdIns(3)P and PtdIns(4)P, which are structurally similar to PtdIns-(4)-P1, are used for preparing affinity probes, highlighting their importance in biochemical research (Chen, Feng, & Prestwich, 1998).
Membrane Dynamics
- Membrane Trafficking and Protein Binding : PtdIns(4,5)P2, structurally akin to PtdIns-(4)-P1, binds to proteins altering cytoskeletal architecture, which is vital for cell structure and function (Homma et al., 1998).
properties
Product Name |
PtdIns-(4)-P1 (1,2-dioctanoyl)-biotin (sodium salt) |
|---|---|
Molecular Formula |
C35H61N3O18P2 · 2Na |
Molecular Weight |
951.9 |
InChI |
InChI=1S/C35H63N3O18P2S/c1-2-3-4-6-10-17-27(41)54-22(20-53-58(50,51)56-34-31(44)29(42)33(30(43)32(34)45)55-57(47,48)49)19-52-26(40)16-9-7-5-8-13-18-36-25(39)15-12-11-14-24-28-23(21-59-24)37-35(46)38-28/h22-24,28-34,42-45H,2-21H2,1H3,(H,36,39)(H,50,51 |
InChI Key |
ISABAHOXJQMRQU-UGAVSDNESA-L |
SMILES |
O[C@@H]1[C@@H](O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](O)[C@H]1OP([O-])(OCC(COC(CCCCCCCNC(CCCC[C@H]2SC[C@@](N3[H])([H])[C@]2([H])N([H])C3=O)=O)=O)OC(CCCCCCC)=O)=O |
synonyms |
Phosphatidyl-1-Phosphate C-8 biotin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
